Cas no 163342-70-9 (2-((Tribromomethyl)sulfonyl)quinoline)

• Product Name: 2-((Tribromomethyl)sulfonyl)quinoline
• CAS No: 163342-70-9
• MF: C₁₀H₆Br₃NO₂S
• MW: 443.937139034271
• CID: 138338
• PubChem ID: 21226019
• Update Time: 2025-06-23

2-((Tribromomethyl)sulfonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 2-((Tribromomethyl)sulfonyl)quinoline
• 3-sulfonyl-2-(tribromomethyl)-2H-quinoline
• Quinoline,2-[(tribromomethyl)sulfonyl]-
• 2-TBMSQ
• 2-[(TRIBROMOMETHYL)SULFONYL]QUINOLINE
• AKOS015910546
• 163342-70-9
• SCHEMBL2200962
• 2-(tribromomethylsulfonyl)quinoline

• Inchi： 1S/C10H6Br3NO2S/c11-10(12,13)17(15,16)9-6-5-7-3-1-2-4-8(7)14-9/h1-6H
• InChI Key： RJEZJMMMHHDWFQ-UHFFFAOYSA-N
• SMILES： BrC(S(C1C=CC2C=CC=CC=2N=1)(=O)=O)(Br)Br

Computed Properties

• Exact Mass: 440.76700
• Monoisotopic Mass: 440.76694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 592
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.9
• Topological Polar Surface Area: 55.4Ų

Experimental Properties

• PSA: 55.41000
• LogP: 4.88530

Additional information on 2-((Tribromomethyl)sulfonyl)quinoline

2-((Tribromomethyl)sulfonyl)quinoline: A Comprehensive Overview

The compound with CAS No. 163342-70-9, known as 2-((Tribromomethyl)sulfonyl)quinoline, is a highly specialized organic molecule that has garnered significant attention in the fields of materials science and organic synthesis. This compound is characterized by its unique structure, which combines a quinoline ring system with a tribromomethylsulfonyl group. The quinoline moiety, a heterocyclic aromatic compound, serves as a versatile platform for various chemical modifications, while the tribromomethylsulfonyl group introduces additional functionality and reactivity.

Recent studies have highlighted the potential of 2-((Tribromomethyl)sulfonyl)quinoline in advanced materials research. For instance, researchers have explored its role in the development of novel semiconducting materials. The molecule's electronic properties, influenced by the electron-withdrawing sulfonyl group and the electron-rich quinoline ring, make it an attractive candidate for applications in organic electronics. Furthermore, its tribrominated structure enhances stability under harsh conditions, which is crucial for practical applications such as flexible electronics and optoelectronic devices.

The synthesis of 2-((Tribromomethyl)sulfonyl)quinoline involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the preparation of the quinoline derivative and subsequent functionalization with the tribromomethylsulfonyl group. Recent advancements in catalytic sulfonation have enabled higher yields and better control over the product's purity. These developments are particularly significant for industrial-scale production, where efficiency and cost-effectiveness are paramount.

One of the most promising applications of 2-((Tribromomethyl)sulfonyl)quinoline lies in its potential as a precursor for advanced pharmaceutical compounds. The molecule's structural flexibility allows for further modifications to tailor its properties for specific therapeutic applications. For example, researchers have investigated its use as a building block for bioactive molecules targeting various disease states. The compound's ability to undergo further functionalization without compromising its core structure makes it a valuable asset in drug discovery pipelines.

In addition to its chemical significance, 2-((Tribromomethyl)sulfonyl)quinoline has also been studied for its environmental impact. Researchers have examined its biodegradation pathways and toxicity profiles under controlled laboratory conditions. These studies are essential for understanding the compound's potential risks and ensuring its safe handling in industrial and research settings. Preliminary findings suggest that the molecule exhibits moderate biodegradability, though further research is needed to fully characterize its environmental footprint.

The integration of computational chemistry tools has significantly advanced our understanding of 2-((Tribromomethyl)sulfonyl)quinoline's properties. Quantum mechanical calculations have provided insights into its electronic structure, reactivity patterns, and potential interactions with other molecules. These computational studies complement experimental work by predicting optimal reaction conditions and guiding synthetic strategies. As computational resources continue to improve, we can expect even greater insights into this compound's behavior at the molecular level.

Looking ahead, the future of 2-((Tribromomethyl)sulfonyl)quinoline appears bright, with ongoing research exploring its applications in emerging fields such as nanotechnology and green chemistry. Its unique combination of structural features positions it as a key player in the development of next-generation materials and compounds. As scientists continue to unlock its full potential, this compound will undoubtedly play a pivotal role in advancing both academic research and industrial innovation.